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Essential Safety and Handling Guide for
Chloroform
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of chloroform

(Trichloromethane), a common solvent in laboratory settings. Adherence to these procedures is

essential to ensure the safety of all personnel and to maintain a compliant laboratory

environment.

I. Understanding the Hazards
Chloroform is a colorless, volatile liquid with a characteristically sweet odor.[1][2] It is crucial to

recognize that the odor threshold is above the safe exposure limits, meaning that if you can

smell it, you are likely overexposed.[3][4] Chloroform is classified as a probable human

carcinogen and can cause damage to the liver, kidneys, and central nervous system through

prolonged or repeated exposure.[5][6][7][8][9][10] Acute exposure can lead to dizziness,

headache, and nausea.[3][10]

II. Personal Protective Equipment (PPE)
The selection and proper use of PPE are the first line of defense against chloroform exposure.

The following table summarizes the required PPE for handling chloroform.
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PPE Category Specification Rationale

Hand Protection

Viton® or Polyvinyl Alcohol

(PVA) gloves are

recommended.[3][4][5] Nitrile

gloves offer very limited

protection and should be

avoided as chloroform can

penetrate them in under 2.5

minutes.[3][4]

To prevent skin absorption,

which is a significant route of

exposure.[3]

Eye Protection

ANSI/ISEA Z87.1 approved

safety glasses are the

minimum requirement.[3][4]

Chemical splash goggles are

required if there is a splash

hazard.[3][4][5]

To protect eyes from splashes

and vapors which can cause

serious irritation.[6][7]

Face Protection

A face shield should be worn in

conjunction with chemical

splash goggles when there is a

significant risk of splashing.[3]

[4][5]

To provide full-face protection

from splashes.

Body Protection

A lab coat must be worn.[3][4]

For larger quantities or in

situations with a high risk of

splashing, chemical-resistant

coveralls such as Dupont™

Tychem® 9000 are

recommended.

To protect the skin and

personal clothing from

contamination.

Respiratory Protection Work with chloroform must be

conducted in a certified

chemical fume hood.[3][4][5] If

a fume hood is not available or

in the case of a large spill, an

air-purifying respirator with

appropriate cartridges should

To prevent inhalation of

harmful vapors, which is a

primary route of exposure.
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be used by trained personnel.

[11]

III. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling chloroform is critical to minimize exposure and prevent

accidents.

1. Preparation and Designating an Area:

All work with chloroform must be conducted within a certified chemical fume hood.[3][4][5]

Ensure that a safety shower and eyewash station are readily accessible.[5]

Establish a designated area for chloroform work and storage, clearly labeled with hazard

warnings.[4]

2. Handling and Use:

Always wear the appropriate PPE as detailed in the table above.

Dispense the smallest quantity of chloroform necessary for the experiment.[3][5]

Keep containers of chloroform tightly closed when not in use.[4]

Avoid contact with skin, eyes, and clothing.[5]

3. Storage:

Store chloroform in a cool, dry, and well-ventilated area away from direct sunlight and heat.

[4]

Keep it segregated from incompatible materials such as strong bases, oxidizers, and

reactive metals.[4][6]

IV. Disposal Plan
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Chloroform and any materials contaminated with it are considered hazardous waste and must

be disposed of accordingly.

1. Waste Collection:

Collect all chloroform waste, including contaminated gloves, paper towels, and pipette tips, in

a designated, properly labeled, and sealed hazardous waste container.[5][12]

Never mix chloroform waste with other chemical waste streams.[13]

2. Disposal Procedure:

Arrange for the disposal of chloroform waste through a certified hazardous waste disposal

service.[12][14]

Do not dispose of chloroform down the drain or in regular trash under any circumstances.[13]

[14]

V. Emergency Procedures
In the event of an emergency, immediate and correct action is vital.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.uml.edu/docs/SOP%20for%20handling%20chloroform_tcm18-139804.docx
https://www.youtube.com/watch?v=ude5J9WphFs
https://olinchlorinatedorganics.com/wp-content/uploads/2022/07/100-07250-0322_Olin-Chloroform-Safe-Handling-Guide.pdf
https://www.youtube.com/watch?v=ude5J9WphFs
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-chloroform
https://olinchlorinatedorganics.com/wp-content/uploads/2022/07/100-07250-0322_Olin-Chloroform-Safe-Handling-Guide.pdf
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-chloroform
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected skin with plenty of

water for at least 15 minutes.[4][5] Remove

contaminated clothing. Seek medical attention.

[4]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open.[4][5] Seek immediate medical attention.[4]

Inhalation

Move the individual to fresh air immediately.[4]

[5] If breathing is difficult, administer oxygen.

Seek immediate medical attention.[4]

Ingestion
Do NOT induce vomiting. Seek immediate

medical attention.[4]

Spill

For a small spill (<1 liter) that you are trained to

handle, wear appropriate PPE, absorb the spill

with an inert material, and place it in a sealed

container for hazardous waste disposal. For

large spills (>1 liter), evacuate the area, notify

others, and contact your institution's emergency

response team.[4]

VI. Visual Workflow for Handling Chloroform
The following diagram outlines the standard operating procedure for handling chloroform from

receipt to disposal.
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Chloroform Handling Workflow

Receiving and Storage

Handling

Disposal
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Prepare for Use
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Keep Container Closed

Collect Waste in Designated Container

After Use

Seal and Label Waste Container

Arrange for Professional Disposal
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Caption: A flowchart illustrating the key steps for safely handling chloroform.
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VII. Personal Protective Equipment Selection Logic
This diagram provides a logical flow for selecting the appropriate PPE when working with

chloroform.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Selection for Chloroform

Handling Chloroform?
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Wear Safety Glasses (Minimum)
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Wear Chemical Splash Goggles
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High risk of splashing?
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No

Proceed with Work
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Caption: A decision-making diagram for selecting the correct PPE for chloroform handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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